Cas no 1795085-89-0 (3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1795085-89-0
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5367932
• Update Time: 2025-07-17

3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C13H13N3O4S/c17-11-6-21-13(19)16(11)8-4-15(5-8)12(18)9-3-10(20-14-9)7-1-2-7/h3,7-8H,1-2,4-6H2
• InChI Key： DVPBXDNMXOCGFM-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(C3C=C(C4CC4)ON=3)=O)C2)C1=O

Additional information on 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 1795085-89-0 and Product Name: 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

Compound with the CAS number 1795085-89-0 and the product name 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione is characterized by its intricate arrangement of nitrogen-containing heterocycles. The presence of both cyclopropyl and oxazole moieties contributes to its unique chemical properties and biological interactions. These functional groups are known to enhance the compound's solubility, stability, and binding affinity to biological targets. The thiazolidine ring further extends its potential utility by providing a scaffold that can be modulated for specific pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutics. The 5-cyclopropyl substituent in this molecule is particularly noteworthy, as it has been shown to improve metabolic stability and oral bioavailability. This feature is crucial for drug candidates that require efficient absorption and distribution within the body. Additionally, the 1,2-oxazole moiety is known for its ability to engage with biological receptors in a manner that promotes favorable pharmacokinetic profiles.

In the context of contemporary research, compounds like 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione are being explored for their potential in treating a variety of diseases. For instance, studies have suggested that such molecules may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This makes them attractive candidates for developing treatments for conditions such as arthritis and autoimmune disorders. Furthermore, the structural motifs present in this compound have shown promise in preliminary screenings for antimicrobial properties.

The synthesis of 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group necessitates careful handling to ensure regioselectivity and minimize unwanted side reactions. Similarly, the incorporation of the thiazolidine ring requires expertise in cyclization reactions to achieve high yields and purity. These synthetic challenges underscore the importance of skilled chemists in optimizing pathways for pharmaceutical production.

From a computational chemistry perspective, the molecular properties of this compound can be modeled using advanced software tools to predict its behavior in biological systems. Techniques such as molecular docking and dynamic simulations allow researchers to visualize how 3-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione interacts with target proteins at an atomic level. These insights are invaluable for designing modifications that enhance binding affinity and reduce off-target effects.

The pharmacological evaluation of this compound has revealed several intriguing findings. Initial in vitro studies have demonstrated its ability to modulate key signaling pathways associated with diseases like cancer and neurodegeneration. The presence of multiple nitrogen atoms provides multiple sites for interaction with biological targets, which could lead to synergistic effects when combined with other therapeutic agents. Additionally, the structural flexibility offered by the heterocyclic rings allows for further derivatization to fine-tune pharmacological properties.

In conclusion, 1795085–89–0and its corresponding product name, 3-[ 1-( 5-cyclopropyl - 1 , 2 - oxazole - 3 - carbonyl ) azetidin - 3 - yl ] - 1 , 3 - thiazolid ine - 2 , 4 - dione, represent a significant contribution to pharmaceutical chemistry. The unique structural features of this compound make it a compelling candidate for further research into novel therapeutic applications. As our understanding of molecular interactions continues to evolve, these types of heterocyclic compounds will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine today.